molecular formula C13H14N2O2S B8586447 2-(2-Aminoanilino)-5-ethylthiophene-3-carboxylic acid CAS No. 61325-20-0

2-(2-Aminoanilino)-5-ethylthiophene-3-carboxylic acid

Cat. No.: B8586447
CAS No.: 61325-20-0
M. Wt: 262.33 g/mol
InChI Key: OPBAMOPNMFMHNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Aminoanilino)-5-ethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

61325-20-0

Molecular Formula

C13H14N2O2S

Molecular Weight

262.33 g/mol

IUPAC Name

2-(2-aminoanilino)-5-ethylthiophene-3-carboxylic acid

InChI

InChI=1S/C13H14N2O2S/c1-2-8-7-9(13(16)17)12(18-8)15-11-6-4-3-5-10(11)14/h3-7,15H,2,14H2,1H3,(H,16,17)

InChI Key

OPBAMOPNMFMHNI-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(S1)NC2=CC=CC=C2N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Ethyl-2-(2-nitroanilino)-thiophene-3-carboxylic acid (8.0 g, 0.027 mol) in ethanol (150 ml) was catalytically reduced over 10% palladium on charcoal (900 mg) at 60 p.s.i. The catalyst was removed by filtration and the solvent removed by distillation in vacuo to give the title compound.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
900 mg
Type
catalyst
Reaction Step Three

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